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Compound of Interest

Compound Name: EPZ005687

Cat. No.: B560121 Get Quote

Essential Safety and Handling Guide for
EPZ005687
This guide provides crucial safety and logistical information for the handling and disposal of

EPZ005687, a potent and selective inhibitor of the EZH2 histone methyltransferase.[1][2][3][4]

[5] Adherence to these procedures is essential to minimize exposure risk and ensure a safe

laboratory environment for all personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific hazard classification for EPZ005687 is not readily available, as a potent

enzyme inhibitor, it should be handled with care, assuming it may be harmful if ingested,

inhaled, or absorbed through the skin. Standard laboratory good hygiene practices should

always be observed. The following table summarizes the recommended personal protective

equipment (PPE) when handling EPZ005687.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Wear standard laboratory

gloves (e.g., nitrile). Change

gloves immediately if they

become contaminated. For

potent compounds, consider

double-gloving.

Eye Protection Safety glasses or goggles

Use safety glasses with side

shields or chemical safety

goggles to protect against

accidental splashes or dust

generation.

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

personal clothing from

contamination. Ensure the coat

is fully buttoned.

Respiratory Protection Not generally required

For procedures that may

generate dust or aerosols

(e.g., weighing, preparing

stock solutions), a dust mask

or working in a certified

chemical fume hood is

recommended.

Operational Plan: Step-by-Step Handling Procedure
All handling of EPZ005687 should be performed in a designated area, such as a chemical

fume hood, to minimize the risk of exposure.

1. Preparation and Weighing:

Before handling, ensure all necessary materials, including PPE, spill kits, and waste disposal

containers, are readily accessible.
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Weigh the solid compound in a chemical fume hood to prevent inhalation of any airborne

powder.

Use appropriate tools (e.g., anti-static spatulas) to handle the solid.

2. Solution Preparation:

Prepare stock solutions in a chemical fume hood. EPZ005687 is soluble in DMF and DMSO.

[1]

Add the solvent to the vial containing the compound slowly to avoid splashing.

Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

3. Experimental Use:

When adding the compound to cell cultures or reaction mixtures, do so in a manner that

minimizes the creation of aerosols.

Clearly label all tubes and plates containing EPZ005687 with the compound name,

concentration, and date.

4. Storage:

Store the solid compound and stock solutions in a tightly sealed container in a cool, dry, and

well-ventilated place. Recommended storage for the solid powder is -20°C for up to 12

months.[4] Stock solutions should be stored at -80°C.[2]

5. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Clean the spill area with a suitable solvent (e.g., ethanol) and dispose of all contaminated

materials as hazardous waste.

Disposal Plan
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Dispose of unused EPZ005687 and any contaminated materials in accordance with local,

state, and federal regulations for chemical waste.

Solid Waste: Collect unused solid compound and any contaminated consumables (e.g.,

gloves, weigh boats, pipette tips) in a designated, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing EPZ005687 in a clearly labeled, sealed

hazardous waste container. Do not pour down the drain.
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Caption: Workflow for the safe handling of EPZ005687 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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